molecular formula C7H8F2N2O2S B1331387 {4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine CAS No. 4837-28-9

{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine

Cat. No. B1331387
CAS RN: 4837-28-9
M. Wt: 222.21 g/mol
InChI Key: XOJLKMODSWOANU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine” is a chemical compound . It is related to “{4-[(Difluoromethyl)sulfonyl]phenyl}acetic acid”, which has the empirical formula C9H8F2O4S and a molecular weight of 250.22 .


Molecular Structure Analysis

The molecular structure of “{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine” can be inferred from its related compound “{4-[(Difluoromethyl)sulfonyl]phenyl}acetic acid”. The latter has a SMILES string representation of “OC(CC1=CC=C(S(=O)(C(F)F)=O)C=C1)=O” and an InChI representation of "1S/C9H8F2O4S/c10-9(11)16(14,15)7-3-1-6(2-4-7)5-8(12)13/h1-4,9H,5H2,(H,12,13)" .

Scientific Research Applications

Late-Stage Difluoromethylation

{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine: is utilized in late-stage difluoromethylation, which is a pivotal step in the synthesis of complex organic molecules. This process allows for the introduction of a difluoromethyl group into a molecule at the final stages of its synthesis, enhancing the molecule’s properties such as stability and biological activity .

Synthesis of Pharmaceuticals

The compound serves as a reagent in the synthesis of pharmaceuticals, where the introduction of a difluoromethyl group can significantly improve the metabolic stability and bioavailability of target molecules. Its use in this context is crucial for developing new medications with enhanced efficacy .

Agrochemical Development

In agrochemical research, {4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine is used to create compounds with improved properties, such as increased resistance to degradation from environmental factors, leading to more effective and longer-lasting pesticides and herbicides .

Advanced Material Design

This compound is also instrumental in the design of advanced materials. The difluoromethyl group can impart unique physical properties to materials, making them suitable for specialized applications in industries such as electronics and aerospace .

Protein Modification

An exciting application is the site-selective installation of difluoromethyl groups onto large biomolecules like proteins. This modification can alter the protein’s function or stability, opening up new avenues in protein engineering and therapeutic development .

Organofluorine Chemistry

It plays a significant role in organofluorine chemistry, where the introduction of fluorine atoms into organic compounds can drastically change their chemical behavior, leading to discoveries of new reactions and mechanisms .

Radiolabeling for Imaging

The compound is used in F-18 radiolabeling, which is essential for creating imaging agents used in positron emission tomography (PET). This application is particularly important in the field of medical diagnostics .

Environmental Chemistry

Lastly, {4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine is used in environmental chemistry to study the fate and transport of fluorinated compounds in the environment, helping to assess their impact and develop strategies for remediation .

properties

IUPAC Name

[4-(difluoromethylsulfonyl)phenyl]hydrazine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H8F2N2O2S/c8-7(9)14(12,13)6-3-1-5(11-10)2-4-6/h1-4,7,11H,10H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

XOJLKMODSWOANU-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=CC=C1NN)S(=O)(=O)C(F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H8F2N2O2S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50297241
Record name {4-[(difluoromethyl)sulfonyl]phenyl}hydrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50297241
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

222.21 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

{4-[(Difluoromethyl)sulfonyl]phenyl}hydrazine

CAS RN

4837-28-9
Record name NSC114906
Source DTP/NCI
URL https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=114906
Description The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents.
Explanation Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source.
Record name {4-[(difluoromethyl)sulfonyl]phenyl}hydrazine
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50297241
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.